N,N-dimethyl-2-(4-{2-methylpyrazolo[1,5-a]pyrazin-4-yl}piperazin-1-yl)pyrimidin-4-amine

• IUPAC Name: N,N-dimethyl-2-[4-(2-methylpyrazolo[1,5-a]pyrazin-4-yl)piperazin-1-yl]pyrimidin-4-amine
• InChI: InChI=1S/C17H22N8/c1-13-12-14-16(18-6-7-25(14)21-13)23-8-10-24(11-9-23)17-19-5-4-15(20-17)22(2)3/h4-7,12H,8-11H2,1-3H3
• InChI Key: JZDLPHVUWSJKKQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=NN2C=CN=C(C2=C1)N3CCN(CC3)C4=NC=CC(=N4)N(C)C
• Molecular Formula: C17H22N8
• Molecular Weight: 338.4 g/mol
• CAS No.: 2640878-50-6

Description

Pyrazolo[1,5-a]pyrimidines are analogues of purine and have attracted chemists owing to their biological and pharmacological importance. They have been identified as strategic compounds for optical applications due to their simpler and greener synthetic methodology.

Synthesis Analysis

A series of new pyrazolo [1,5- a ]pyrimidine derivatives has been synthesized by using 7-hydrazinyl- 5-methylpyrazolo [1,5- a ]pyrimidine-3-carbonitrile 1 and 7-amino-5-methylpyrazolo [1,5- a ]pyrimidine-3-carbonitrile 2 as precursors. The synthesis of compounds was done under ultrasonic-assisted Huisgen 1,3.

Chemical Reactions Analysis

The pyrazolo [3,4- d] pyrimidines 3a–b have been synthesized by a three-step reaction starting with 1. The PPs bearing simple aryl groups such as 4a (4-Py), 4b (2,4-Cl2Ph), 4d (Ph) and 4e (4-MeOPh), allow good solid-state emission intensities.

Physical And Chemical Properties Analysis

The photophysical properties of pyrazolo[1,5-a]pyrimidines in both solution and solid-state were studied and the experimental results were interpreted by means of TD-DFT calculations.

Future Directions

The properties and stability found in pyrazolo[1,5-a]pyrimidines are comparable to commercial probes – such as coumarin-153, prodan and rhodamine 6G. This suggests that these compounds could have potential future applications in various fields.

Mechanism of Action

Target of Action

Compounds with similar structures, such as pyrazolo[1,5-a]pyrimidines, have been identified as antagonists of vasopressin v1b, fibrinogen, and chemokine cxcr7 receptors . These receptors play crucial roles in various biological processes, including blood clotting, inflammation, and immune response.

Mode of Action

It’s known that the presence of electron-donating groups (edgs) at position 7 on the fused ring can improve both the absorption and emission behaviors of similar compounds . This suggests that the compound may interact with its targets through electron transfer mechanisms.

Biochemical Pathways

Similar compounds have been reported to inhibit the catalytic hiv-1 integrase activity , suggesting potential involvement in the viral replication pathway

Result of Action

Similar compounds have been reported to suppress the growth of а549 lung cancer cells , suggesting potential antitumor activity

Action Environment

It’s known that the photophysical properties of similar compounds can be tuned by modifying the structure, suggesting that the compound’s action may be influenced by environmental conditions